N-(5-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: N-[5-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H18N4O2S2/c25-17(24-12-6-10-14-7-4-5-11-16(14)24)13-27-20-23-22-19(28-20)21-18(26)15-8-2-1-3-9-15/h1-5,7-9,11H,6,10,12-13H2,(H,21,22,26)
• InChI Key: AFIUKPIKKLBRLF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)CSC3=NN=C(S3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C20H18N4O2S2
• Molecular Weight: 410.5 g/mol
• CAS No.: 392300-10-6

Description

N-(5-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C20H18N4O2S2 and its molecular weight is 410.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cytotoxicity and Antimicrobial Activities

• A study by Zablotskaya et al. (2013) on a series of derivatives similar to the target compound showed marked sedative action, high anti-inflammatory activity, selective cytotoxic effects concerning tumor cell lines, and antimicrobial action. The synthesis and structural characteristics of these compounds hint at their potential for therapeutic applications in treating inflammation, cancer, and microbial infections (Zablotskaya et al., 2013).

Psychotropic and Anti-inflammatory Properties

• The derivatives synthesized demonstrated notable psychotropic in vivo and anti-inflammatory in vivo activities, underscoring their potential utility in neurological and inflammatory disorders. These findings suggest that modifications in the chemical structure of such compounds can significantly influence their biological activities, offering a pathway for developing new therapeutic agents (Zablotskaya et al., 2013).

Analgesic Activity

• Another study on pyrazoles and triazoles bearing a quinazoline moiety demonstrated analgesic properties, further supporting the therapeutic versatility of compounds related to N-(5-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide. This suggests potential applications in pain management (Saad et al., 2011).

Future Directions

The future research directions could include further exploration of the bioactive properties of this compound and its derivatives, as well as optimization of its synthesis.